2-[5-(3,4-dimethoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-(2,6-dimethylphenyl)acetamide

• IUPAC Name: 2-[5-(3,4-dimethoxyphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H23N5O5/c1-12-6-5-7-13(2)18(12)23-17(28)11-26-20-19(24-25-26)21(29)27(22(20)30)14-8-9-15(31-3)16(10-14)32-4/h5-10,19-20H,11H2,1-4H3,(H,23,28)
• InChI Key: OIARBKWZGGVYJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2C3C(C(=O)N(C3=O)C4=CC(=C(C=C4)OC)OC)N=N2
• Molecular Formula: C22H23N5O5
• Molecular Weight: 437.4 g/mol

Description

2-[5-(3,4-dimethoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-(2,6-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C22H23N5O5 and its molecular weight is 437.456. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis Methodologies

Research has explored the synthesis and functionalization of compounds containing structural motifs similar to the one mentioned. For example, the oxidative radical cyclization of alpha-(methylthio)acetamides has been investigated for the synthesis of complex heterocyclic structures, potentially relevant to the synthesis or functionalization of the queried compound (Shiho Chikaoka et al., 2003). Additionally, regioselective syntheses of pyrido[2,1-b]benzoxazoles have been reported, demonstrating methodologies that could be applied to the synthesis of related heterocyclic systems (K. Li et al., 2009).

Pharmacological Investigations

Compounds with similar structural features have been explored for their pharmacological potential. For instance, new tetrazole and triazole substituted pyroglutamic acid and proline derivatives were synthesized and could serve as a basis for the development of novel therapeutic agents, suggesting potential pharmacological applications of the compound (Fatimazohra Lenda et al., 2007). Moreover, the enzymatic modification of dimethoxyphenols for synthesizing compounds with high antioxidant capacity indicates potential research applications in developing antioxidant agents or studying oxidative stress mechanisms (O. E. Adelakun et al., 2012).

Novel Materials and Catalysts

Research into the electrochemical reduction of CO2 catalyzed by complexes containing pyridine and oxazoline rings, as related to the structural motifs in the queried compound, provides insights into potential applications in catalysis and material science (J. Nganga et al., 2017). This suggests the compound could have relevance in the development of new catalysts or materials for environmental applications.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,3-triazoles, have been studied for various purposes, including generating d and f metal coordination complexes and supramolecular self-assemblies .

Mode of Action

It’s known that 1,2,3-triazoles can act as nucleophilic addition/cyclization agents . This suggests that the compound might interact with its targets through a cascade nucleophilic addition/cyclization process .

Biochemical Pathways

Compounds with similar structures have been involved in various biochemical processes, such as the formation of dendritic and polymeric networks .

Result of Action

Similar compounds have shown potential in various applications, including catalysis, enzyme inhibition, and photochemistry .

Biochemical Analysis

Cellular Effects

It is hypothesized that it may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Dosage Effects in Animal Models

The effects of different dosages of 2-[5-(3,4-dimethoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-(2,6-dimethylphenyl)acetamide in animal models have not been studied yet